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Compound of Interest

Compound Name: Sirtuin-1 inhibitor 1

Cat. No.: B4538368

This guide provides essential safety protocols, handling procedures, and disposal information
for Sirtuin-1 inhibitor 1. It is intended for researchers, scientists, and drug development
professionals to ensure the safe and effective use of this compound in a laboratory setting.

Hazard Identification and Safety Data

Sirtuin-1 inhibitor 1 is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects[1]. There are no established occupational exposure limit values for this
specific compound[1]. The following table summarizes the acute toxicity and inhibitory
concentration data for various Sirtuin inhibitors to provide a comparative context for their
potency.
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Inhibitor Target(s) IC50 Value(s) Notes
o 131 pM (SIRT1), 38
Sirtinol SIRT1, SIRT2 Cell-permeable[2]
UM (SIRT2)

Highly selective for
EX-527 (Selisistat) SIRT1 38 nM SIRT1 over SIRT2
and SIRT3[3][4]

Cell-permeable,

Inauhzin SIRT1 0.7-2 uM ]
reactivates p53[3]
Cambinol SIRT1/2
Induces p53-
_ independent
Salermide SIRT1, SIRT2

apoptosis in cancer
cells[5]

0.015 uM (SIRT1),
SIRT-IN-1 SIRT1, SIRT2, SIRT3  0.010 uM (SIRT2), Pan-sirtuin inhibitor[6]
0.033 uM (SIRT3)

Personal Protective Equipment (PPE) Protocol

The use of appropriate personal protective equipment is mandatory to prevent exposure. The
following step-by-step procedures for donning and doffing PPE should be strictly followed.

Donning PPE Workflow
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Doffing PPE Sequence

1. Gloves
(Use glove-in-glove technique)

Donning PPE Sequence

1. Hand Hygiene 2. Gown
(Wash or sanitize hands) (Roll inside out)

}

2. Lab Coat or Gown
(Ensure full coverage)

|

3. Respirator or Face Mask 4. Face Shield or Goggles
(Fit securely) (Handle by straps)

}

3. Hand Hygiene
(Wash or sanitize hands)

4. Eye Protection 5. Mask or Respirator
(Goggles 01 face shield) (Handle by straps)
5. Gloves _ _
(Cover gown cuffs) 6. Final Hand Hygiene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-sirtuin-1-inhibitor-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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